Benzyl-dimethyl-(2-prop-2-enoyloxyethyl)azanium;dimethyl-bis(prop-2-enyl)azanium;dichloride

• CAS No.: 153568-80-0
• Molecular Formula: C22H36Cl2N2O2
• Molecular Weight: 431.442
• IUPAC Name: benzyl-dimethyl-(2-prop-2-enoyloxyethyl)azanium;dimethyl-bis(prop-2-enyl)azanium;dichloride
• InChI: InChI=1S/C14H20NO2.C8H16N.2ClH/c1-4-14(16)17-11-10-15(2,3)12-13-8-6-5-7-9-13;1-5-7-9(3,4)8-6-2;;/h4-9H,1,10-12H2,2-3H3;5-6H,1-2,7-8H2,3-4H3;2*1H/q2*+1;;/p-2
• InChI Key: XXZCPSPZQHVFMD-UHFFFAOYSA-L
• SMILES: C[N+](C)(CCOC(=O)C=C)CC1=CC=CC=C1.C[N+](C)(CC=C)CC=C.[Cl-].[Cl-]
• Synonyms: Benzenemethanaminium, N,N-dimethyl-N-2-(1-oxo-2-propenyl)oxyethyl-, chloride, polymer with N,N-dimethyl-N-2-propenyl-2-propen-1-aminium chloride

Description

Benzyl-dimethyl-(2-prop-2-enoyloxyethyl)azanium;dimethyl-bis(prop-2-enyl)azanium;dichloride is a complex chemical compound with the molecular formula C22H36Cl2N2O2 and a molecular weight of 431.4. This compound is known for its unique structural properties and is used in various scientific and industrial applications.

Preparation Methods

The synthesis of Benzyl-dimethyl-(2-prop-2-enoyloxyethyl)azanium;dimethyl-bis(prop-2-enyl)azanium;dichloride involves several steps. The primary synthetic route includes the reaction of benzenemethanaminium with N,N-dimethyl-N-(2-((1-oxo-2-propenyl)oxy)ethyl)- chloride and polymerization with N,N-dimethyl-N-2-propenyl-2-propen-1-aminium chloride. The reaction conditions typically involve controlled temperatures and the use of specific catalysts to ensure the desired polymerization.

Industrial production methods for this compound may vary, but they generally involve large-scale polymerization processes under controlled conditions to ensure consistency and quality of the final product.

Chemical Reactions Analysis

Benzyl-dimethyl-(2-prop-2-enoyloxyethyl)azanium;dimethyl-bis(prop-2-enyl)azanium;dichloride undergoes various chemical reactions, including:

Oxidation: This compound can undergo oxidation reactions in the presence of strong oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can occur with reducing agents, resulting in the formation of reduced forms of the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Benzyl-dimethyl-(2-prop-2-enoyloxyethyl)azanium;dimethyl-bis(prop-2-enyl)azanium;dichloride has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Employed in biological studies to investigate cellular processes and interactions.

Medicine: Utilized in the development of pharmaceuticals and therapeutic agents.

Industry: Applied in the production of polymers, coatings, and other industrial materials.

Mechanism of Action

The mechanism of action of Benzyl-dimethyl-(2-prop-2-enoyloxyethyl)azanium;dimethyl-bis(prop-2-enyl)azanium;dichloride involves its interaction with molecular targets and pathways within cells. The compound can bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

When compared to similar compounds, Benzyl-dimethyl-(2-prop-2-enoyloxyethyl)azanium;dimethyl-bis(prop-2-enyl)azanium;dichloride stands out due to its unique structural properties and versatility in various applications. Similar compounds include other benzenemethanaminium derivatives and polymers with different functional groups. Each of these compounds has distinct properties and uses, making them suitable for specific applications.